Cas no 1483-27-8 (2,5-Dimethoxythiophenol)

• Product Name: 2,5-Dimethoxythiophenol
• CAS No: 1483-27-8
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• MDL: MFCD00052738
• CID: 83706
• PubChem ID: 519009
• Update Time: 2025-04-18

2,5-Dimethoxythiophenol Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxythiophenol
• 2,5-Dimethoxybenzenethiol
• 3,5-DiMethylbenzenethiol
• DiMethoxythiophenol
• 2,5-DIMETHOXYTHIOPHE
• 2,5-DIMETHOXYTHIOPHENE
• 2C5-DIMETHOXYTHIOPHENOL
• 2,5-Dimethoxy thiophenyl
• 2,5-dimethoxybenzene-1-thiol
• 2,5-Dimethoxybenzenethiol, 2,5-Dimethoxyphenyl mercaptan
• Benzenethiol, 2,5-dimethoxy-
• SESUUAOAUZDHHP-UHFFFAOYSA-N
• PubChem6852
• 3,6-dimethoxybenzenethiol
• 2,5-Dimethoxybenzenethiol #
• 2,5-Dimethoxyphenyl mercaptan
• Jsp002781
• SBB058944
• VZ22798
• TRA0082025
• I169
• DB-
• E77003
• FT-0610414
• AC-11320
• AKOS009158941
• EN300-104983
• J-507354
• SCHEMBL440122
• MFCD00052738
• A808756
• PS-5213
• 2,5-Dimethoxythiophenol, 98%
• DTXSID30333873
• CS-W017697
• 1483-27-8
• DB-020111
• 2,5-Dimethoxybenzenethiol;
• DTXCID40284963

• MDL： MFCD00052738
• Inchi： 1S/C8H10O2S/c1-9-6-3-4-7(10-2)8(11)5-6/h3-5,11H,1-2H3
• InChI Key： SESUUAOAUZDHHP-UHFFFAOYSA-N
• SMILES： SC1C=C(C=CC=1OC)OC
• BRN： 1867842

Computed Properties

• Exact Mass: 170.04000
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2
• Topological Polar Surface Area: 19.5

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.134 g/mL at 25 °C(lit.)
• Boiling Point: 88-90 °C/0.5 mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5860(lit.)
• PSA: 57.26000
• LogP: 1.99250
• Sensitiveness: Stench
• Solubility: Insoluble in water.

2,5-Dimethoxythiophenol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Packing Group：III
• Risk Phrases：R20/21/22; R36/38
• Packing Group：III
• HazardClass：STENCH
• PackingGroup：III
• Storage Condition：(BD67735)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether